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Compound of Interest

Compound Name: Antimony sulfate

Cat. No.: B147869 Get Quote

Technical Support Center: Deliquescent Antimony
Sulfate
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and storage of deliquescent antimony
sulfate.

Frequently Asked Questions (FAQs)
Q1: What is deliquescent antimony sulfate and what are its primary hazards?

Antimony(III) sulfate, with the chemical formula Sb₂(SO₄)₃, is a hygroscopic salt, meaning it

readily absorbs moisture from the air to the point of dissolving in the absorbed water.[1][2][3] Its

primary hazards include being harmful if swallowed or inhaled.[4][5] It is also toxic to aquatic

life with long-lasting effects.[4] Direct contact can cause irritation to the skin and mucous

membranes.[1]

Q2: What are the initial signs of exposure to antimony sulfate?

Acute exposure can lead to irritation of the skin and eyes.[1] If inhaled, it can cause respiratory

tract irritation.[6] Ingestion may lead to gastrointestinal distress.[7] Chronic exposure to

antimony compounds has been associated with more severe health effects, including

respiratory and cardiovascular problems.[8]
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Q3: What personal protective equipment (PPE) is required when handling antimony sulfate?

Appropriate PPE is crucial for the safe handling of antimony sulfate. This includes:

Eye Protection: Safety glasses with side shields or chemical safety goggles.

Hand Protection: Chemical-resistant gloves.

Skin Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: A NIOSH-approved respirator should be used, especially when dust

may be generated.[6]

Q4: How should I properly store deliquescent antimony sulfate?

Due to its deliquescent nature, antimony sulfate must be stored in a tightly sealed container in

a cool, dry, and well-ventilated area. It should be kept away from moisture and incompatible

materials, such as strong oxidizing agents.

Q5: What should I do in case of a spill?

In the event of a spill, you should:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Carefully sweep or scoop up the spilled material and place it into a suitable, labeled

container for disposal.

Avoid generating dust.

Clean the spill area thoroughly.

Dispose of the waste in accordance with local, state, and federal regulations.

Q6: How do I dispose of waste containing antimony sulfate?
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Waste containing antimony sulfate is considered hazardous waste. It must be disposed of in

accordance with all applicable environmental regulations. Do not discharge it into drains or the

environment. Contact your institution's environmental health and safety department for specific

disposal procedures.

Troubleshooting Guides
Issue 1: The antimony sulfate has turned into a liquid or paste.

Cause: This is a result of its deliquescent nature. The compound has absorbed a significant

amount of moisture from the atmosphere.

Solution:

Ensure the storage container is airtight and properly sealed.

Store the container in a desiccator or a controlled low-humidity environment.

If the material is needed in its powdered form, its usability may be compromised. It is

recommended to use a fresh, unopened container for experiments where the physical

form is critical.

Issue 2: An experiment involving antimony sulfate is giving inconsistent results.

Cause: The deliquescent nature of antimony sulfate can lead to inaccurate measurements

by weight due to absorbed water. The presence of moisture can also interfere with certain

chemical reactions.

Troubleshooting Steps:

Verify Material Integrity: Check if the antimony sulfate has been properly stored. If it

appears clumpy or wet, its purity is questionable.

Use a Fresh Sample: Whenever possible, use a new, unopened container of antimony
sulfate for your experiment.

Handle in a Controlled Atmosphere: If possible, handle the compound in a glove box or

under an inert atmosphere to minimize moisture absorption.
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Dry the Compound (with caution): Depending on the experimental requirements, it may be

possible to dry the material. However, this should be done with a clear understanding of

the compound's thermal stability to avoid decomposition.

Data Presentation
Table 1: Physical and Chemical Properties of Antimony(III) Sulfate

Property Value Reference

Chemical Formula Sb₂(SO₄)₃ [1]

Molar Mass 531.71 g/mol [5]

Appearance
White crystalline powder or

lumps
[3]

Density 3.94 g/cm³ [1]

Solubility in water Hydrolyzes [1]

Solubility in other solvents Soluble in acids [1][2]

Table 2: Toxicological Data for Antimony Compounds

Parameter Value Species Reference

NIOSH REL (as Sb) 0.5 mg/m³ TWA Human [9]

OSHA PEL (as Sb) 0.5 mg/m³ TWA Human [9]

IDLH (as Sb) 50 mg/m³ Human [9]

Note: Specific LD50 data for antimony sulfate is not readily available. The provided values are

for antimony compounds in general.

Experimental Protocols
Protocol 1: Preparation of Antimony Sulfate
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This protocol describes a general method for the synthesis of antimony(III) sulfate.

Materials:

Finely powdered antimony metal

Concentrated sulfuric acid (H₂SO₄)

Acetic acid

Ether

Vacuum desiccator

Potassium hydroxide (KOH) or sodium hydroxide (NaOH) pellets

Procedure:

In a fume hood, carefully add 20g of finely powdered antimony to 400g of boiling

concentrated sulfuric acid.

Continue boiling the mixture until the antimony has completely dissolved.

Allow the solution to cool. Antimony sulfate will crystallize as small white needles.

Filter the crystals from the solution.

Wash the collected crystals twice with acetic acid.

Wash the crystals with ether.

Dry the final product in a vacuum desiccator containing solid potassium or sodium hydroxide.

[10]

Protocol 2: Antimony Sulfate as a Catalyst in a Fischer Indole Synthesis

This protocol outlines the use of antimony(III) sulfate as a reusable catalyst.

Materials:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b147869?utm_src=pdf-body
https://www.prepchem.com/synthesis-of-antimony-sulfate/
https://www.benchchem.com/product/b147869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenylhydrazine hydrochloride

Ketone (e.g., ethyl methyl ketone)

Antimony(III) sulfate

Methanol

Procedure:

In a round-bottom flask, combine the phenylhydrazine hydrochloride and the ketone in

methanol.

Add a catalytic amount of antimony(III) sulfate to the mixture.

Reflux the reaction mixture. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Upon completion, the product, a 2,3-disubstituted indole, can be isolated using standard

workup procedures.

The antimony(III) sulfate catalyst can often be recovered, washed, and reused.[11]

Visualizations
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Preparation & Handling

Storage Spill Response Waste Disposal
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After Use
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Caption: Workflow for the safe handling, storage, and disposal of antimony sulfate.
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Caption: Troubleshooting guide for inconsistent experimental results with antimony sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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